Cas no 709029-93-6 (1-(6-chloro-1H-indol-2-yl)-Ethanone)

• Product Name: 1-(6-chloro-1H-indol-2-yl)-Ethanone
• CAS No: 709029-93-6
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1116401
• PubChem ID: 82372604
• Update Time: 2025-10-28

1-(6-chloro-1H-indol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-2-yl)-Ethanone
• 709029-93-6
• 1-(6-chloro-1H-indol-2-yl)ethanone
• SCHEMBL23835754
• 1-(6-chloro-1H-indol-2-yl)ethan-1-one

• Inchi： 1S/C10H8ClNO/c1-6(13)9-4-7-2-3-8(11)5-10(7)12-9/h2-5,12H,1H3
• InChI Key： JNCLOCKJKCTZEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(C)=O)NC=2C=1

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles